Cas no 1707587-17-4 (2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile)
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methyl-[1,4]diazepan-1-yl)-pyrimidine-5-carbonitrile
- 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile
-
- Inchi: 1S/C11H15N5/c1-15-3-2-4-16(6-5-15)11-13-8-10(7-12)9-14-11/h8-9H,2-6H2,1H3
- InChI Key: UDJGOLOGUCWZMA-UHFFFAOYSA-N
- SMILES: N1(C)CCN(C2N=CC(C#N)=CN=2)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 0.5
- Topological Polar Surface Area: 56
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292476-1g |
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile |
1707587-17-4 | 97% | 1g |
$491 | 2021-06-09 | |
| Chemenu | CM292476-5g |
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile |
1707587-17-4 | 97% | 5g |
$1094 | 2021-06-09 | |
| Chemenu | CM292476-10g |
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile |
1707587-17-4 | 97% | 10g |
$1575 | 2021-06-09 | |
| Chemenu | CM292476-1g |
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile |
1707587-17-4 | 97% | 1g |
$578 | 2023-02-02 |
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile
Introduction to 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile (CAS No. 1707587-17-4)
2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1707587-17-4, represents a unique structural motif that combines a pyrimidine core with a substituted diazepane moiety. The pyrimidine ring is a fundamental scaffold in many bioactive molecules, while the diazepane group introduces additional pharmacophoric features that can modulate biological activity. The nitrile substituent at the 5-position further enhances the compound's potential for interactions with biological targets, making it a promising candidate for further exploration in drug discovery.
The synthesis and characterization of 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile have been subjects of interest in recent scientific literature. The compound's structure suggests potential applications in the development of small-molecule inhibitors or modulators targeting enzymes and receptors involved in various physiological and pathological processes. The presence of both nitrogen-rich heterocycles ensures a rich framework for hydrogen bonding and other non-covalent interactions, which are critical for binding affinity and selectivity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile with high precision. These studies indicate that the compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are key enzymes in signal transduction pathways. The methyl group on the diazepane ring and the electron-withdrawing nature of the nitrile group contribute to the compound's ability to interact with these targets effectively.
In vitro studies have begun to explore the pharmacological profile of 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile, focusing on its potential therapeutic applications. Preliminary data suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. Additionally, its structural features make it a candidate for developing treatments against neurological disorders, where modulation of neurotransmitter systems is crucial.
The synthesis of 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile involves multi-step organic transformations that highlight the synthetic versatility of pyrimidine derivatives. Key steps include condensation reactions to form the pyrimidine ring, followed by nucleophilic substitution to introduce the diazepane moiety. The introduction of the nitrile group at the 5-position typically involves cyanation reactions, which can be achieved through various methodologies depending on the desired purity and yield.
Quality control and analytical characterization are essential for ensuring the integrity of 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile throughout its development process. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural identity and assess purity. These analytical methods provide critical data for understanding the compound's behavior in different formulations and storage conditions.
The potential applications of 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Furthermore, its ability to interact with biological targets suggests possible applications in materials science, particularly in designing functional polymers or coatings with specific biochemical properties.
As research continues to uncover new biological activities and synthetic pathways for 2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile, its significance in chemical biology is likely to grow. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating laboratory findings into clinical applications. The compound's versatility and potential make it a valuable asset in the ongoing quest to develop innovative therapeutic agents.
The future directions for studying 2-(4-Methyl-1,4-diazepan-1-y l)pyrimidine -5 -carbonitrile include exploring its role in complex biological systems through integrative approaches such as systems biology and network pharmacology. These methodologies can provide insights into how this compound interacts with multiple targets simultaneously, offering a more holistic understanding of its pharmacological effects. Additionally, green chemistry principles may be applied to optimize synthetic routes for sustainable production.
In conclusion,2-(4-Methyl - 1 , 4 -diazepan - 1 - yl ) pyrimidine - 5 -carbonitrile (CAS No . 1707587 -17 - 4 ) is a structurally intriguing compound with broad potential applications across multiple disciplines . Its unique combination of pharmacophoric elements positions it as a promising candidate for further research , particularly in drug discovery , agrochemicals , and materials science . As scientific understanding evolves , this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.
1707587-17-4 (2-(4-Methyl-1,4-diazepan-1-yl)pyrimidine-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)